Cas no 2386922-88-7 (2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2386922-88-7
• MF: C₁₂H₁₀Br₂O₂
• MW: 346.014602184296
• CID: 6250826
• PubChem ID: 146155456
• Update Time: 2025-10-29

2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-2,2-dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-39844666
• 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid
• 2386922-88-7
• EN300-6491992

• Inchi： 1S/C12H10Br2O2/c13-12(14)10(8-4-2-1-3-5-8)6-11(12,7-10)9(15)16/h1-5H,6-7H2,(H,15,16)
• InChI Key： OEJQENGJRKPRFQ-UHFFFAOYSA-N
• SMILES： BrC1(C2(C(=O)O)CC1(C1C=CC=CC=1)C2)Br

Computed Properties

• Exact Mass: 345.90271g/mol
• Monoisotopic Mass: 343.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid

Introduction to 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2386922-88-7)

2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2386922-88-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of bicyclic compounds and features a distinctive bicyclo[1.1.1]pentane core with a phenyl substituent and two bromine atoms attached to the same carbon atom. The carboxylic acid functional group further enhances its chemical versatility and reactivity.

The bicyclo[1.1.1]pentane scaffold is known for its unique electronic and steric properties, which make it an attractive building block for the synthesis of various bioactive molecules and functional materials. The presence of bromine atoms in the structure of 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid provides additional reactivity and allows for a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and radical processes.

In recent years, there has been a growing interest in the development of new synthetic methodologies for the preparation of bicyclo[1.1.1]pentane-based compounds due to their potential applications in drug discovery and materials science. One notable approach involves the use of transition-metal-catalyzed reactions to construct the bicyclo[1.1.1]pentane core efficiently and selectively. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce various functional groups onto the scaffold, including aryl and alkyl substituents.

The carboxylic acid group in 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid offers additional opportunities for chemical modification and functionalization. This functional group can be readily converted into other useful derivatives such as esters, amides, and anhydrides through well-established synthetic protocols. These derivatives can then be utilized in a variety of applications, ranging from pharmaceuticals to advanced materials.

In the context of medicinal chemistry, 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structural features and high chemical reactivity make it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing biological activity and pharmacological properties. Recent research has focused on exploring the potential of this compound as an inhibitor of specific enzymes or receptors involved in various disease pathways.

In addition to its medicinal applications, 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid has also been investigated for its potential use in materials science. The rigid and highly substituted nature of the bicyclo[1.1.1]pentane core makes it suitable for the design of advanced materials with tailored mechanical and optical properties. For example, this compound can be incorporated into polymers or supramolecular assemblies to enhance their performance in applications such as sensors, catalysts, and electronic devices.

The synthesis of 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid typically involves a multi-step process that includes the formation of the bicyclo[1.1.1]pentane core followed by selective bromination and carboxylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its preparation, reducing both cost and waste generation.

In conclusion, 2,2-Dibromo-3-phenylbicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2386922-88-7) is a versatile organic compound with significant potential in various scientific disciplines. Its unique structural features and high reactivity make it an attractive target for further research and development in areas such as drug discovery, materials science, and chemical synthesis.